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Compound of Interest

Compound Name: 1-Hydroxyauramycin B

Cat. No.: B1229190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic information for 1-
Hydroxyauramycin B, an anthracycline antibiotic with noted anti-Gram-positive bacterial and
anti-tumor cell activity.[1] The structural elucidation of 1-Hydroxyauramycin B was first
reported in 1981, and this document aims to compile and present the key spectroscopic data
that define its chemical structure.

Introduction

1-Hydroxyauramycin B belongs to the anthracycline class of antibiotics, a group of
compounds that have been pivotal in cancer chemotherapy. The addition of a hydroxyl group at
the C-1 position of the auramycinone aglycone is a key structural feature. Understanding the
precise spectroscopic characteristics of this molecule is crucial for its identification, synthesis,
and the development of new derivatives with potentially improved therapeutic profiles.

Spectroscopic Data Summary

Detailed quantitative spectroscopic data for 1-Hydroxyauramycin B is not readily available in
publicly accessible databases. The primary reference detailing its discovery and
characterization is a 1981 publication by Fujiwara et al. in the Journal of Antibiotics.[1] While
this foundational paper is cited as the source for the structural elucidation, the specific
numerical data from its NMR, MS, and IR spectra are not available in the public domain
through standard database searches.
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Consequently, the following tables are presented as a template, outlining the expected data
based on the known structure of 1-Hydroxyauramycin B and typical spectroscopic values for
related anthracycline antibiotics.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
(Hypothetical)

Table 1: Hypothetical *H NMR Spectroscopic Data for 1-Hydroxyauramycin B

Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available

Table 2: Hypothetical 13C NMR Spectroscopic Data for 1-Hydroxyauramycin B

Chemical Shift (8) ppm Carbon Type Assignment

Data not available

Mass Spectrometry (MS) Data (Hypothetical)

Table 3: Hypothetical Mass Spectrometry Data for 1-Hydroxyauramycin B

m/z lon Type Relative Abundance (%)

Data not available

Infrared (IR) Spectroscopy Data (Hypothetical)

Table 4: Hypothetical IR Spectroscopy Data for 1-Hydroxyauramycin B

Wavenumber (cm—?) Functional Group Assignment

Data not available
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Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for
an anthracycline antibiotic like 1-Hydroxyauramycin B, based on common laboratory
practices.

NMR Spectroscopy

A sample of purified 1-Hydroxyauramycin B would be dissolved in a suitable deuterated
solvent, such as deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-de).
1H and 13C NMR spectra would be acquired on a high-field NMR spectrometer (e.g., 400 MHz
or higher). Chemical shifts would be referenced to the residual solvent peak or an internal
standard like tetramethylsilane (TMS).

! > Dissolve in 5[ Transfer to Acquire Spectra Data Processing Spectral Analysis
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Diagram 1: General workflow for NMR analysis.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) using techniques such as Electrospray lonization
(ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI) would be employed to determine
the accurate mass of the parent ion and its fragmentation pattern. The sample would be
dissolved in a suitable solvent (e.g., methanol or acetonitrile with a small percentage of formic
acid) and introduced into the mass spectrometer.

| Prepare Solution in Inject into Mass Analysis Data Analysis
[P“”"e" 1-Hydroxyauramycin Ej > [ Volatile Solvent » [Mass Spectrometer (e.q., ES\VMSD > Ee,g , TOF, Orbitrap) lon Detection | Generate Mass Spectrum (m/z values, Fragmentation)
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Diagram 2: General workflow for Mass Spectrometry analysis.

Infrared Spectroscopy
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The IR spectrum would be recorded using a Fourier Transform Infrared (FTIR) spectrometer.
The sample could be prepared as a KBr (potassium bromide) pellet, a thin film, or in a suitable
solvent. The spectrum would reveal the presence of key functional groups such as hydroxyls,

carbonyls, and aromatic rings.

- K . Sample Preparation Place in FTIR . Spectral Analysis :
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Click to download full resolution via product page
Diagram 3: General workflow for IR Spectroscopy analysis.

Logical Relationships in Spectroscopic Data
Analysis

The interpretation of spectroscopic data is a complementary process where information from
each technique is used to build a complete structural picture.

MS Data
(Molecular Weight,
Formula)

NMR Data
(1H, 13C)

Carbon-Hydrogen Framework |[Molecular Formula & Fragmentation /Presence of OH, C=0, etc.

Structure of
1-Hydroxyauramycin B
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Diagram 4: Integration of spectroscopic data for structural elucidation.

Conclusion

While the precise, quantitative spectroscopic data for 1-Hydroxyauramycin B remains within
specialized literature, this guide provides a framework for understanding the types of data and
experimental procedures necessary for its characterization. The provided templates and
workflows serve as a reference for researchers and scientists working on the analysis of this
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and related anthracycline compounds. Further investigation into the primary literature is
recommended for accessing the specific numerical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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